(2E)-3-(6-chloro-4H-1,3-benzodioxin-8-yl)-1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one

• Molecular Formula: C18H15ClO4
• Molecular Weight: 330.8 g/mol
• IUPAC Name: (E)-3-(6-chloro-4H-1,3-benzodioxin-8-yl)-1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H15ClO4/c1-11-2-4-15(17(21)6-11)16(20)5-3-12-7-14(19)8-13-9-22-10-23-18(12)13/h2-8,21H,9-10H2,1H3/b5-3+
• InChI Key: TVHJNPLUVOGNAC-HWKANZROSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C(=O)/C=C/C2=CC(=CC3=C2OCOC3)Cl)O
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C=CC2=CC(=CC3=C2OCOC3)Cl)O

Description

The compound (2E)-3-(6-chloro-4H-1,3-benzodioxin-8-yl)-1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one is a synthetic or plant-derived α,β-unsaturated ketone (enone) featuring a benzodioxin moiety substituted with chlorine at position 6 and a 2-hydroxy-4-methylphenyl group. The chloro substituent on the benzodioxin ring may enhance electrophilicity, influencing reactivity with biological targets, while the hydroxyl and methyl groups on the phenyl ring could modulate solubility and steric interactions.

Biological Activity

The compound (2E)-3-(6-chloro-4H-1,3-benzodioxin-8-yl)-1-(2-hydroxy-4-methylphenyl)prop-2-en-1-one is a synthetic organic molecule notable for its complex structure, which includes a benzodioxin moiety and a prop-2-en-1-one functional group. This paper aims to explore its biological activity, particularly its pharmacological properties and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{15}ClO_{4}$, with a molecular weight of 330.8 g/mol. The presence of a 6-chloro substitution on the benzodioxin ring suggests significant implications for its biological activity, potentially enhancing its interaction with various biological targets.

The biological activity of this compound is likely influenced by its structural features, particularly the benzodioxin and phenolic components. Studies indicate that compounds with similar structures often exhibit significant pharmacological properties, including:

• Antitumor Activity : Compounds in this class have shown promise in inhibiting tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest.
• Antioxidant Properties : The presence of hydroxyl groups may contribute to antioxidant activities, neutralizing free radicals and protecting cellular components.

Structure-Activity Relationship (SAR)

Research into the structure-activity relationships (SAR) indicates that modifications to the benzodioxin and phenolic components can significantly alter efficacy and selectivity against specific biological targets. For instance, variations in the substituents on the benzodioxin ring can lead to differences in binding affinity to target proteins.

Antitumor Effects

A recent study evaluated the antitumor effects of similar chalcone derivatives in various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and prostate cancer (PC-3). The results showed that these derivatives exhibited cytotoxic effects, inducing apoptosis through caspase-dependent pathways. The most potent derivative demonstrated an IC50 value of approximately 3.81 µM against SIRT2, indicating significant potential for therapeutic applications in cancer treatment .

Interaction Studies

Interaction studies are crucial for understanding how this compound interacts with biological macromolecules such as proteins and nucleic acids. Techniques such as:

• Molecular Docking : This method can predict how the compound binds to specific targets.
• Enzymatic Assays : These assays measure the inhibitory effects on enzymes relevant to disease pathways.

Case Studies

• Benzofuran Derivatives : Research has shown that benzofuran derivatives exhibit notable antitumor activity. A study indicated that certain derivatives led to significant regression of tumors in xenograft models .
• Chalcone Derivatives : Another study focused on chalcone derivatives similar to our compound, revealing their ability to induce apoptosis in cancer cells effectively .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Key Structural Features and Analogues

The compound shares structural similarities with chalcones and related benzodioxin/benzopyran derivatives. A notable analogue is (2E)-1-(3-hydroxy-5-methoxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl)-3-(4-hydroxyphenyl)prop-2-en-1-one (), which replaces the benzodioxin with a benzopyran ring and substitutes methoxy and dimethyl groups.

Table 1: Structural Comparison

Feature	Target Compound	Analog ()
Core Ring	6-chloro-4H-1,3-benzodioxin	3-hydroxy-5-methoxy-2,2-dimethylbenzopyran
Aromatic Substituents	2-hydroxy-4-methylphenyl	4-hydroxyphenyl
Key Functional Groups	Chloro, hydroxyl, methyl	Methoxy, dimethyl, hydroxyl
Enone System	(2E)-prop-2-en-1-one	(2E)-prop-2-en-1-one

Implications of Substituents :

• Methoxy (OCH₃) : Electron-donating in the analogue may reduce electrophilicity but improve membrane permeability .
• Hydroxyl (OH): Both compounds feature phenolic -OH groups, suggesting hydrogen-bonding capabilities critical for target interactions .

Bioactivity and Pharmacological Potential

While direct pharmacological data for the target compound is absent in the provided evidence, inferences can be drawn from structurally related compounds:

Chalcone Derivatives: Analogues with α,β-unsaturated ketones exhibit anticancer activity by inducing apoptosis or ferroptosis (a form of iron-dependent cell death). For example, natural chalcones are reported to trigger ferroptosis in oral squamous cell carcinoma (OSCC) with selectivity over normal cells .

Benzodioxin/Benzopyran Systems : These rings are associated with antioxidant properties. The chloro substitution in the target compound may enhance oxidative stress, a mechanism linked to ferroptosis induction .

Insecticidal Activity: Plant-derived enones, such as those from C. gigantea, show pesticidal effects influenced by substituent-driven penetration through insect cuticles . The target compound’s chloro and methyl groups may similarly affect bioavailability in pest targets.

Preparation Methods

Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is the primary method for synthesizing this chalcone. It involves reacting 2-hydroxy-4-methylacetophenone with 6-chloro-8-formyl-4H-1,3-benzodioxin under basic conditions.

Procedure :

• Reactants :

  • 2-Hydroxy-4-methylacetophenone (1.0 mmol)

  • 6-Chloro-8-formyl-4H-1,3-benzodioxin (1.2 mmol)

  • Base catalyst: 40% NaOH or KOH (2.5 equiv)

  • Solvent: Ethanol or solvent-free (grinding technique)

• Reaction Conditions :

  • Temperature: 35–40°C (conventional) or room temperature (grinding)

  • Time: 2–5 hours (conventional) or 15–30 minutes (grinding)

  • Yield: 65–89%

• Workup :

  • Acidification with dilute HCl (pH 5–6)

  • Filtration and recrystallization from ethanol

Mechanism :

• Base deprotonates the α-hydrogen of the ketone, forming an enolate.

• Nucleophilic attack on the aldehyde carbonyl group generates β-hydroxyketone.

• Dehydration yields the α,β-unsaturated chalcone.

Microwave-Assisted Synthesis

Microwave irradiation enhances reaction efficiency:

• Conditions : 300 W, 80°C, 5–10 minutes

• Yield : 82–90%

• Advantages : Reduced side products, improved regioselectivity.

Optimization of Reaction Parameters

Catalysts and Solvents

Parameter	Conventional Method	Grinding Technique	Microwave Method
Catalyst	NaOH (40%)	NaOH (solid)	KOH (20%)
Solvent	Ethanol	Solvent-free	Ethanol/Water (1:1)
Temperature	35–40°C	Room temperature	80°C (microwave)
Time	3 hours	30 minutes	10 minutes
Yield	75%	68%	88%
Data synthesized from.

Substrate Modifications

• Electron-withdrawing groups (e.g., Cl on benzodioxin) increase electrophilicity of the aldehyde, accelerating condensation.

• Ortho-hydroxy group on acetophenone stabilizes the enolate via intramolecular hydrogen bonding.

Characterization Data

Spectral Analysis

Technique	Key Signals
IR (KBr)	1645 cm⁻¹ (C=O), 1590 cm⁻¹ (C=C), 3250 cm⁻¹ (O-H), 750 cm⁻¹ (C-Cl)
¹H NMR (400 MHz)	δ 12.90 (s, 1H, -OH), 7.95 (d, J=15.4 Hz, Hα), 7.65 (d, J=15.4 Hz, Hβ),
	6.85–7.50 (m, aromatic H), 2.42 (s, 3H, -CH₃)
¹³C NMR	δ 192.1 (C=O), 145.2 (C=C), 115–150 (aromatic C), 21.3 (-CH₃)

Melting Point and Purity

• Melting Point : 165–167°C (lit. 154–155°C for analogous chalcones).

• HPLC Purity : >98% (C18 column, acetonitrile/water gradient).

Challenges and Solutions

Precursor Synthesis

6-Chloro-8-formyl-4H-1,3-benzodioxin is synthesized via:

• Vilsmeier-Haack formylation of 6-chloro-4H-1,3-benzodioxin.

• Yield : 70–75% (POCl₃/DMF, 0°C → 80°C).

Regioselectivity

• Ortho-hydroxy group directs enolate formation, minimizing byproducts.

• Steric effects from the 4-methyl group favor trans-configuration (E-isomer).

Comparative Analysis of Methods

Method	Yield (%)	Time	Cost	Environmental Impact
Conventional	75	3 hours	Moderate	High (solvent use)
Grinding	68	30 minutes	Low	Low (solvent-free)
Microwave	88	10 minutes	High	Moderate

Q & A

Q. Which chromatographic techniques are optimal for separating enantiomers or diastereomers of this compound?

• Methodology : Use chiral stationary phases (e.g., cellulose tris(3,5-dimethylphenylcarbamate)) in HPLC. Confirm enantiopurity via circular dichroism (CD) spectroscopy or polarimetry .

Q. How can researchers differentiate between specific and nonspecific bioactivity in antimicrobial assays?

• Methodology : Include control compounds with similar lipophilicity but no known bioactivity. Perform time-kill assays and check for membrane disruption via scanning electron microscopy (SEM) .